Cas no 325172-12-1 (Ethanamine, 2-(1,3-benzodioxol-5-yloxy)-N-methyl-, hydrochloride)

• Product Name: Ethanamine, 2-(1,3-benzodioxol-5-yloxy)-N-methyl-, hydrochloride
• CAS No: 325172-12-1
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 1455672
• PubChem ID: 57377216
• Update Time: 2025-04-20

Ethanamine, 2-(1,3-benzodioxol-5-yloxy)-N-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(1,3-benzodioxol-5-yloxy)-N-methyl-, hydrochloride
• 2-(1,3-benzodioxol-5-yloxy)-N-methylethanamine,hydrochloride
• 2-(Benzo[d][1,3]dioxol-5-yloxy)-N-methylethan-1-amine hydrochloride
• 2-[(2H-1,3-Benzodioxol-5-yl)oxy]-N-methylethan-1-amine--hydrogen chloride (1/1)
• 325172-12-1
• DTXSID60725363

• Inchi： 1S/C10H13NO3.ClH/c1-11-4-5-12-8-2-3-9-10(6-8)14-7-13-9;/h2-3,6,11H,4-5,7H2,1H3;1H
• InChI Key： KESMUITXLKYWJH-UHFFFAOYSA-N
• SMILES： Cl.O(CCNC)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 231.06632
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• PSA: 39.72